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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768 Get Quote

An In-depth Technical Guide to Rubidium Bromide: Chemical Formula and Structure

This technical guide provides a comprehensive overview of the chemical formula, crystal

structure, and physicochemical properties of rubidium bromide (RbBr). It is intended for

researchers, scientists, and professionals in drug development who require detailed

information on this inorganic compound.

Chemical Formula and General Properties
Rubidium bromide is an inorganic salt with the chemical formula RbBr.[1] It is formed from the

alkali metal rubidium (Rb) and the halogen bromine (Br). In this compound, rubidium exists as

the cation Rb⁺ and bromine as the anion Br⁻.[1] Rubidium bromide presents as a white

crystalline solid and is highly soluble in water.[1][2]

Crystal Structure
The primary crystal structure of rubidium bromide under standard conditions is the rock salt

(NaCl) type structure.[1][3] This structure is characterized by a face-centered cubic (FCC)

lattice.

Space Group: The crystal structure belongs to the cubic space group Fm-3m (space group

number 225).[3]
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Coordination Geometry: Each rubidium ion (Rb⁺) is octahedrally coordinated to six

neighboring bromide ions (Br⁻), and similarly, each bromide ion is octahedrally coordinated

to six neighboring rubidium ions.[3] This results in a 6:6 coordination environment.

Bonding: The bonding in rubidium bromide is predominantly ionic, resulting from the

electrostatic attraction between the positively charged rubidium ions and the negatively

charged bromide ions.[2]

Under high pressure, rubidium bromide can undergo a phase transition to a cesium chloride

(CsCl) type structure, which has a body-centered cubic (BCC) lattice and belongs to the space

group Pm-3m.[4]

Physicochemical Data
The key quantitative properties of rubidium bromide are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)

Chemical Formula RbBr [1]

Molar Mass 165.372 g/mol [1]

Appearance White crystalline solid [1]

Crystal Structure Rock Salt (NaCl type) [1][3]

Space Group Fm-3m [3]

Lattice Constant (a) 6.85 Å - 6.91 Å [1][3][5]

Rb-Br Bond Length 3.46 Å [3]

Density 3.33 - 3.35 g/cm³ [1][3][6]

Melting Point 693 °C (966 K) [1]

Boiling Point 1,340 °C (1,610 K) [1]

Solubility in Water 98 g/100 mL [1]
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Experimental Protocols
Determination of Crystal Structure by X-ray Diffraction
(XRD)
The crystal structure of rubidium bromide, like many crystalline solids, is primarily determined

using single-crystal or powder X-ray diffraction (XRD).

Methodology:

Crystal Preparation: A high-quality single crystal of rubidium bromide is grown, or a fine

powder is prepared from the bulk material.

X-ray Generation: A monochromatic beam of X-rays of a known wavelength (e.g., from a Cu

Kα source) is generated.

Diffraction: The X-ray beam is directed onto the sample. The regularly spaced atoms in the

crystal lattice act as a diffraction grating, scattering the X-rays in a specific pattern.

Data Collection: A detector measures the angles and intensities of the diffracted X-ray

beams. The resulting pattern of spots (for single crystal) or rings (for powder) is recorded.

Data Analysis: The positions and intensities of the diffraction peaks are analyzed using

Bragg's Law (nλ = 2d sinθ) to determine the d-spacings between crystal planes. This

information is then used to deduce the unit cell dimensions, lattice type, and the positions of

the rubidium and bromide ions within the unit cell. This structural refinement leads to the

determination of the space group and atomic coordinates.[5]

Visualizations
Crystal Structure of Rubidium Bromide (Rock Salt
Structure)
The following diagram illustrates the unit cell of the rock salt crystal structure of rubidium
bromide.

Caption: Unit cell of Rubidium Bromide (RbBr) with a rock salt crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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